2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]-
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Description
The compound 2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]- is a structurally complex molecule featuring a 2-naphthalenecarboximidamide core with a substituted indole moiety at position 7. Key structural elements include:
- Core: A bicyclic naphthalene scaffold with an amidine group (-C(=NH)NH₂), which is highly polar and capable of hydrogen bonding, a critical feature for interactions with biological targets.
- Substituent at position 7: A (2R)-configured indole ring fused to a dihydro-1H-indole system. A piperidinyloxy group (-O-piperidine) at position 5 of the indole, where the piperidine ring is substituted with a 1-iminoethyl (-CH₂C(=NH)CH₃) group. This adds basicity and structural rigidity.
However, the molecular complexity may pose challenges in synthetic accessibility and pharmacokinetics (e.g., solubility, bioavailability) .
Properties
Molecular Formula |
C28H33N5O3S |
|---|---|
Molecular Weight |
519.7 g/mol |
IUPAC Name |
7-[5-(1-ethanimidoylpiperidin-4-yl)oxy-1-ethylsulfonyl-2,3-dihydroindol-2-yl]naphthalene-2-carboximidamide |
InChI |
InChI=1S/C28H33N5O3S/c1-3-37(34,35)33-26-9-8-25(36-24-10-12-32(13-11-24)18(2)29)16-23(26)17-27(33)20-6-4-19-5-7-21(28(30)31)15-22(19)14-20/h4-9,14-16,24,27,29H,3,10-13,17H2,1-2H3,(H3,30,31) |
InChI Key |
UGJLMTYKBNUMMU-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)N1C(CC2=C1C=CC(=C2)OC3CCN(CC3)C(=N)C)C4=CC5=C(C=C4)C=CC(=C5)C(=N)N |
Origin of Product |
United States |
Biological Activity
The compound 2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]- is a derivative of naphthalenecarboximidamide that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including its mechanisms of action, efficacy in various biological contexts, and relevant research findings.
Chemical Structure and Properties
The compound features a complex structure that includes a naphthalene ring system and an indole moiety, which are known to contribute to various biological activities. The presence of the ethylsulfonyl group enhances its solubility and bioavailability.
Research indicates that naphthalenecarboximidamide derivatives can interact with various biological targets:
- Urokinase Inhibition : These compounds have been shown to inhibit urokinase-type plasminogen activator (uPA), a key enzyme in cancer metastasis and tissue remodeling. The inhibition of uPA can lead to reduced tumor invasiveness and angiogenesis .
- Cytotoxic Effects : Studies have demonstrated that related compounds exhibit cytotoxicity against several cancer cell lines, including lung adenocarcinoma and leukemia cells. The mechanism often involves apoptosis induction and cell cycle arrest .
Table 1: Biological Activity Overview
Case Study 1: Urokinase Inhibition
In a study focusing on the inhibition of uPA by naphthalenecarboximidamide derivatives, researchers found that these compounds effectively reduced the activity of uPA in vitro. This inhibition was linked to decreased invasiveness in cancer cell models, suggesting potential therapeutic applications in oncology .
Case Study 2: Cytotoxicity Against Cancer Cell Lines
Another investigation assessed the cytotoxic effects of similar compounds against various human cancer cell lines. The results indicated significant antiproliferative activity with IC50 values ranging from 0.91 to 3.73 μM, showcasing the potential of these compounds as anticancer agents .
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Findings:
Functional Group Diversity: Sulfonyl groups (target and 344349-96-8) improve metabolic stability but may reduce solubility. Piperidine and iminoethyl groups (target only) introduce basicity, aiding solubility in protonated forms and enabling ionic interactions.
Molecular Weight : The target’s higher molecular weight (>500 estimated) may challenge compliance with drug-likeness guidelines (e.g., Lipinski’s Rule of Five) compared to lighter analogs (<400).
Research Implications:
- Biological Activity: Amidines are known for antiviral and anticoagulant properties. The target’s sulfonyl and piperidinyl groups may enhance protease inhibition (e.g., thrombin) .
- Synthetic Challenges : Multi-step synthesis is required for the target compound, involving indole ring formation, sulfonylation, and stereoselective coupling of the piperidinyloxy group. Simpler analogs (e.g., 68464-16-4) are more accessible commercially .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
